Cas no 2228837-73-6 (4-2-(dimethylamino)-5-fluorophenyl-1,3-oxazolidin-2-one)

4-2-(Dimethylamino)-5-fluorophenyl-1,3-oxazolidin-2-one is a fluorinated oxazolidinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structural features, including the dimethylamino and fluorine substituents, contribute to its unique electronic and steric properties, making it a valuable intermediate for the synthesis of bioactive compounds. The oxazolidinone core is known for its role in antimicrobial agents, suggesting this compound may serve as a precursor for developing novel therapeutics. Its well-defined chemical structure allows for precise modifications, enabling targeted research in drug discovery. The presence of fluorine enhances metabolic stability and binding affinity, further increasing its utility in pharmacological studies.
4-2-(dimethylamino)-5-fluorophenyl-1,3-oxazolidin-2-one structure
2228837-73-6 structure
Product Name:4-2-(dimethylamino)-5-fluorophenyl-1,3-oxazolidin-2-one
CAS No:2228837-73-6
MF:C11H13FN2O2
MW:224.231526136398
CID:6085167
PubChem ID:165608725
Update Time:2025-05-21

4-2-(dimethylamino)-5-fluorophenyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-2-(dimethylamino)-5-fluorophenyl-1,3-oxazolidin-2-one
    • EN300-1762861
    • 2228837-73-6
    • 4-[2-(dimethylamino)-5-fluorophenyl]-1,3-oxazolidin-2-one
    • Inchi: 1S/C11H13FN2O2/c1-14(2)10-4-3-7(12)5-8(10)9-6-16-11(15)13-9/h3-5,9H,6H2,1-2H3,(H,13,15)
    • InChI Key: KMATXMPDXZCFIC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)C1COC(N1)=O)N(C)C

Computed Properties

  • Exact Mass: 224.09610582g/mol
  • Monoisotopic Mass: 224.09610582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 41.6Ų

4-2-(dimethylamino)-5-fluorophenyl-1,3-oxazolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1762861-0.05g
4-[2-(dimethylamino)-5-fluorophenyl]-1,3-oxazolidin-2-one
2228837-73-6
0.05g
$948.0 2023-09-20
Enamine
EN300-1762861-0.1g
4-[2-(dimethylamino)-5-fluorophenyl]-1,3-oxazolidin-2-one
2228837-73-6
0.1g
$993.0 2023-09-20
Enamine
EN300-1762861-0.25g
4-[2-(dimethylamino)-5-fluorophenyl]-1,3-oxazolidin-2-one
2228837-73-6
0.25g
$1038.0 2023-09-20
Enamine
EN300-1762861-0.5g
4-[2-(dimethylamino)-5-fluorophenyl]-1,3-oxazolidin-2-one
2228837-73-6
0.5g
$1084.0 2023-09-20
Enamine
EN300-1762861-1.0g
4-[2-(dimethylamino)-5-fluorophenyl]-1,3-oxazolidin-2-one
2228837-73-6
1g
$1129.0 2023-06-03
Enamine
EN300-1762861-2.5g
4-[2-(dimethylamino)-5-fluorophenyl]-1,3-oxazolidin-2-one
2228837-73-6
2.5g
$2211.0 2023-09-20
Enamine
EN300-1762861-5.0g
4-[2-(dimethylamino)-5-fluorophenyl]-1,3-oxazolidin-2-one
2228837-73-6
5g
$3273.0 2023-06-03
Enamine
EN300-1762861-10.0g
4-[2-(dimethylamino)-5-fluorophenyl]-1,3-oxazolidin-2-one
2228837-73-6
10g
$4852.0 2023-06-03
Enamine
EN300-1762861-1g
4-[2-(dimethylamino)-5-fluorophenyl]-1,3-oxazolidin-2-one
2228837-73-6
1g
$1129.0 2023-09-20
Enamine
EN300-1762861-5g
4-[2-(dimethylamino)-5-fluorophenyl]-1,3-oxazolidin-2-one
2228837-73-6
5g
$3273.0 2023-09-20

Additional information on 4-2-(dimethylamino)-5-fluorophenyl-1,3-oxazolidin-2-one

Recent Advances in the Study of 4-[2-(Dimethylamino)-5-fluorophenyl]-1,3-oxazolidin-2-one (CAS: 2228837-73-6)

The compound 4-[2-(Dimethylamino)-5-fluorophenyl]-1,3-oxazolidin-2-one (CAS: 2228837-73-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This oxazolidinone derivative has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of research has been the compound's role as a potent inhibitor of bacterial protein synthesis. Structural modifications of the oxazolidinone core, including the introduction of the dimethylamino and fluoro substituents, have been shown to enhance its binding affinity to the 50S ribosomal subunit. This mechanism is similar to that of other oxazolidinone antibiotics, such as linezolid, but with improved activity against resistant strains. Recent in vitro studies have demonstrated its efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE).

In addition to its antimicrobial properties, 4-[2-(Dimethylamino)-5-fluorophenyl]-1,3-oxazolidin-2-one has also been investigated for its potential in cancer therapy. Preliminary studies indicate that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific oncogenic pathways. Researchers have hypothesized that its mechanism may involve the modulation of key signaling pathways, such as the PI3K/AKT/mTOR cascade, although further mechanistic studies are required to confirm this.

The pharmacokinetic profile of this compound has been another focal point of recent research. Studies have shown that the dimethylamino and fluoro substituents contribute to improved bioavailability and metabolic stability compared to earlier oxazolidinone derivatives. Animal models have demonstrated favorable tissue distribution and a prolonged half-life, suggesting potential for once-daily dosing in clinical settings. However, challenges remain in optimizing its solubility and minimizing potential off-target effects.

Recent synthetic efforts have also explored the scalability and cost-effectiveness of producing 4-[2-(Dimethylamino)-5-fluorophenyl]-1,3-oxazolidin-2-one. Novel catalytic methods have been developed to streamline the synthesis of the oxazolidinone core, while maintaining high enantiomeric purity. These advancements are critical for enabling large-scale production and facilitating further preclinical and clinical development.

Despite these promising findings, several questions remain unanswered. The long-term safety profile of the compound, its potential for drug-drug interactions, and its efficacy in vivo against complex infections or tumors require further investigation. Ongoing studies are also exploring the possibility of combining this compound with other therapeutic agents to enhance its activity or overcome resistance mechanisms.

In conclusion, 4-[2-(Dimethylamino)-5-fluorophenyl]-1,3-oxazolidin-2-one represents a compelling candidate for further development in both antimicrobial and anticancer applications. Its unique structural features and promising preclinical data warrant continued research to fully elucidate its therapeutic potential. Future studies should focus on advancing the compound through the drug development pipeline, with the ultimate goal of translating these findings into clinically viable treatments.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.